Cas no 940250-94-2 (6-2-(4-methoxyphenyl)ethyl-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 6-2-(4-methoxyphenyl)ethyl-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 940250-94-2
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 5505763
• Update Time: 2025-07-02

6-2-(4-methoxyphenyl)ethyl-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-(4-methoxyphenyl)ethyl]-4-phenyl-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 6-2-(4-methoxyphenyl)ethyl-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C21H21N3O3/c1-27-16-9-7-14(8-10-16)11-12-24-13-17-18(20(24)25)19(23-21(26)22-17)15-5-3-2-4-6-15/h2-10,19H,11-13H2,1H3,(H2,22,23,26)
• InChI Key： LQZHKMQJKBUKEU-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC=C2)C2C(=O)N(CCC3=CC=C(OC)C=C3)CC=2N1

Additional information on 6-2-(4-methoxyphenyl)ethyl-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Comprehensive Analysis of 6-[2-(4-Methoxyphenyl)ethyl]-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 940250-94-2)

6-[2-(4-Methoxyphenyl)ethyl]-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione, with the CAS number 940250-94-2, is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrrolopyrimidine family, a class of molecules known for their diverse biological activities. The presence of both phenyl and methoxyphenyl groups in its structure enhances its potential for interactions with various biological targets, making it a subject of interest in drug discovery and development.

The compound's unique pyrrolo[3,4-d]pyrimidine core is a key feature that distinguishes it from other heterocyclic compounds. This scaffold is often explored for its ability to modulate enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Researchers have highlighted its potential as a kinase inhibitor, a property that aligns with current trends in targeting signal transduction pathways for therapeutic interventions. Given the growing interest in precision medicine, this compound's mechanism of action is being scrutinized for its applicability in personalized treatment strategies.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective and safer drugs. 6-[2-(4-Methoxyphenyl)ethyl]-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione has emerged as a candidate in this space due to its promising pharmacokinetic properties. Its lipophilicity and molecular weight are within the optimal ranges for oral bioavailability, a critical factor in drug development. Additionally, its hydrogen-bonding capacity suggests potential for high selectivity, reducing the risk of off-target effects—a common concern in modern pharmacology.

The compound's synthesis and structure-activity relationship (SAR) studies have been a focal point in recent publications. Researchers are particularly interested in how modifications to the methoxyphenyl or phenyl substituents affect its biological activity. Such investigations are crucial for optimizing its efficacy and safety profile. For instance, replacing the 4-methoxyphenyl group with other electron-donating or withdrawing groups could alter its binding affinity to specific targets, offering insights into drug design principles. These studies are often discussed in the context of computational chemistry and molecular docking, which are increasingly popular tools in modern drug discovery.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's. The pyrrolopyrimidine scaffold has been linked to neuroprotective effects in preclinical studies, possibly through modulation of oxidative stress and inflammatory cytokines. Given the rising global prevalence of these conditions, this application has significant implications for public health. Furthermore, the compound's ability to cross the blood-brain barrier (BBB) is a topic of active research, as it is a critical determinant of its suitability for CNS-targeted therapies.

From a commercial perspective, CAS No. 940250-94-2 is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its pricing and availability are often influenced by factors such as synthetic complexity and market demand. As the compound gains traction in research, its patent status and regulatory considerations are also being closely monitored, particularly in regions with stringent intellectual property laws.

In summary, 6-[2-(4-Methoxyphenyl)ethyl]-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione represents a promising avenue for scientific exploration. Its multifaceted applications—from kinase inhibition to neuroprotection—highlight its versatility in addressing unmet medical needs. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics, aligning with the broader goals of biomedical innovation and patient-centric care.